Cas no 2138435-41-1 (2H-Indazol-3-amine, 5-ethyl-4,5,6,7-tetrahydro-2-(1-methylethyl)-)

• Product Name: 2H-Indazol-3-amine, 5-ethyl-4,5,6,7-tetrahydro-2-(1-methylethyl)-
• CAS No: 2138435-41-1
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5301454
• Update Time: 2025-05-20

2H-Indazol-3-amine, 5-ethyl-4,5,6,7-tetrahydro-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indazol-3-amine, 5-ethyl-4,5,6,7-tetrahydro-2-(1-methylethyl)-

• Inchi： 1S/C12H21N3/c1-4-9-5-6-11-10(7-9)12(13)15(14-11)8(2)3/h8-9H,4-7,13H2,1-3H3
• InChI Key： IRDNYXPTRBZTAR-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(CC)CC2)=C(N)N1C(C)C

Additional information on 2H-Indazol-3-amine, 5-ethyl-4,5,6,7-tetrahydro-2-(1-methylethyl)-

Professional Introduction to 2H-Indazol-3-amine, 5-ethyl-4,5,6,7-tetrahydro-2-(1-methylethyl)- (CAS No. 2138435-41-1)

The compound 2H-Indazol-3-amine, 5-ethyl-4,5,6,7-tetrahydro-2-(1-methylethyl)-, identified by its CAS number 2138435-41-1, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its structural complexity and potential biological activities. The molecular framework of this compound incorporates a fused indazole core, modified with ethyl and isopropyl substituents, which contribute to its unique chemical and pharmacological properties.

Recent studies have highlighted the importance of indazole derivatives in medicinal chemistry, particularly for their role in modulating various biological pathways. The presence of the amine functional group at the 3-position of the indazole ring enhances its reactivity and binding affinity towards biological targets. This feature makes it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents. The 5-ethyl and 4,5,6,7-tetrahydro substituents further refine the compound's pharmacokinetic profile, improving solubility and metabolic stability.

In the context of modern drug development, the synthesis and characterization of such complex molecules are facilitated by advanced spectroscopic techniques and computational methods. The tetrahydro moiety in the structure not only contributes to its three-dimensional conformation but also influences its interaction with enzymes and receptors. This has led to investigations into its potential applications as an intermediate in the synthesis of more complex pharmaceuticals.

One of the most intriguing aspects of this compound is its potential as a precursor for biologically active molecules. Researchers have explored its derivatives as candidates for treating a range of diseases, including neurological disorders and inflammatory conditions. The isopropyl group at the 2-position adds another layer of structural diversity, enabling further chemical modifications that could enhance therapeutic efficacy.

The pharmacological evaluation of 2H-Indazol-3-amine, 5-ethyl-4,5,6,7-tetrahydro-2-(1-methylethyl)- has revealed promising results in preclinical studies. These investigations have focused on its interactions with key enzymes and receptors involved in disease pathways. The compound's ability to modulate these targets suggests that it may have therapeutic potential in areas such as cancer treatment and central nervous system disorders. Additionally, its structural similarity to known bioactive compounds makes it an attractive candidate for structure-based drug design.

The synthetic route to this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the ethyl and isopropyl groups requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have enabled more efficient synthesis routes, reducing the environmental impact of production processes.

From a computational chemistry perspective, the molecular dynamics simulations of this compound have provided insights into its conformational flexibility and binding modes. These studies are crucial for understanding how it interacts with biological targets at the atomic level. The integration of experimental data with computational predictions has been instrumental in refining our understanding of its pharmacological properties.

The future prospects for this compound are promising, with ongoing research aimed at optimizing its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced efficacy and reduced side effects. The versatility of this scaffold ensures that it will remain a focal point in drug discovery initiatives for years to come.

In conclusion,2H-Indazol-3-amine, 5-ethyl-4,5,6,7-tetrahydro-2-(1-methylethyl)- (CAS No. 2138435-41-1) stands as a testament to the progress made in medicinal chemistry through innovative molecular design and synthesis techniques. Its unique structural features and promising biological activities position it as a key player in the development of next-generation pharmaceuticals.